(7-methoxybenzofuran-2-yl)(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone

• IUPAC Name: (7-methoxy-1-benzofuran-2-yl)-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• InChI: InChI=1S/C19H22N4O5S/c1-21-13-15(12-20-21)29(25,26)23-8-4-7-22(9-10-23)19(24)17-11-14-5-3-6-16(27-2)18(14)28-17/h3,5-6,11-13H,4,7-10H2,1-2H3
• InChI Key: RRZTUMKYORBBIE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N2CCCN(CC2)C(=O)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C19H22N4O5S
• Molecular Weight: 418.5 g/mol
• CAS No.: 2034542-83-9

Description

(7-methoxybenzofuran-2-yl)(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone is a useful research compound. Its molecular formula is C19H22N4O5S and its molecular weight is 418.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study by Sunitha et al. (2017) explores the synthesis of novel benzofuran-based compounds, including those structurally related to (7-methoxybenzofuran-2-yl)(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)methanone, through a click chemistry approach. These compounds were found to exhibit significant antimicrobial activity, highlighting their potential in medical research and development of new antimicrobial agents (Sunitha et al., 2017).

Chemical Reactions and Derivatives

Research by Yates and Mayfield (1977) on the reactions of α-diazoacetophenone with methanolic sodium methoxide led to the synthesis of various pyrazole derivatives. This work provides insight into the chemical reactivity and potential applications of compounds structurally related to this compound in the synthesis of new chemical entities (Yates & Mayfield, 1977).

Molecular Docking Studies

Malathi and Chary (2019) developed a method to synthesize compounds structurally related to this compound. They used molecular docking studies to show the best fit with minimum binding energies, suggesting potential targets for drug development and the role of these compounds in pharmacological research (Malathi & Chary, 2019).

Bioactive Compound Synthesis

The work of Abdel Hafez et al. (2001) on synthesizing potentially bioactive compounds from visnaginone highlights the broader chemical synthesis applications of compounds like this compound. This research provides a foundation for developing new therapeutic agents with various biological activities (Abdel Hafez et al., 2001).